Cas no 887592-20-3 (Quinazoline,6-bromo-4-chloro-2-(1,1-dimethylethyl)-)

6-Bromo-4-chloro-2-(1,1-dimethylethyl)quinazoline is a halogenated quinazoline derivative characterized by its bromo and chloro substituents at the 6- and 4-positions, respectively, along with a tert-butyl group at the 2-position. This structural configuration enhances its utility as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The electron-withdrawing halogen groups improve reactivity in cross-coupling reactions, while the bulky tert-butyl moiety may influence steric and electronic properties. Its high purity and stability under standard conditions make it suitable for applications requiring precise functionalization of the quinazoline core. This compound is primarily employed in the development of bioactive molecules and specialized fine chemicals.

Quinazoline,6-bromo-4-chloro-2-(1,1-dimethylethyl)- structure

887592-20-3 structure

Product Name:Quinazoline,6-bromo-4-chloro-2-(1,1-dimethylethyl)-

CAS No:887592-20-3

MF:C₁₂H₁₂BrClN₂

MW:299.594080924988

CID:713685

PubChem ID:53404458

Update Time:2025-06-07

Quinazoline,6-bromo-4-chloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- Quinazoline,6-bromo-4-chloro-2-(1,1-dimethylethyl)-
- 6-bromo-2-tert-butyl-4-chloroquinazoline
- 6-bromo-4-chloro-2-tert-butyl-quinazoline
- 6-Bromo-2-(tert-butyl)-4-chloroquinazoline
- 887592-20-3
- DTXSID60695395
- MDL： MFCD06657212
- Inchi： 1S/C12H12BrClN2/c1-12(2,3)11-15-9-5-4-7(13)6-8(9)10(14)16-11/h4-6H,1-3H3
- InChI Key： LGHJPIZBRMOLBV-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=NC(C(C)(C)C)=N2)Cl

Computed Properties

Exact Mass: 297.98724g/mol
Monoisotopic Mass: 297.98724g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 25.8Å²

Quinazoline,6-bromo-4-chloro-2-(1,1-dimethylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011555-1g	6-Bromo-2-(tert-butyl)-4-chloroquinazoline	887592-20-3	95%	1g	$550.76	2023-08-31
Chemenu	CM218133-1g	6-Bromo-2-(tert-butyl)-4-chloroquinazoline	887592-20-3	95%	1g	$525	2021-08-04
Chemenu	CM218133-1g	6-Bromo-2-(tert-butyl)-4-chloroquinazoline	887592-20-3	95%	1g	$618	2022-08-31
Crysdot LLC	CD11029797-1g	6-Bromo-2-(tert-butyl)-4-chloroquinazoline	887592-20-3	95+%	1g	$556	2024-07-18